Cas no 1806837-79-5 (6-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 6-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1806837-79-5
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4853300
• Update Time: 2025-05-21

6-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H7F2N3O2/c10-9(11)8-4(2-7(15)16)1-6(13)14-5(8)3-12/h1,9H,2H2,(H2,13,14)(H,15,16)
• InChI Key： NMFQHLMXGUCWGS-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC(=CC=1CC(=O)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 0.6
• Topological Polar Surface Area: 100

Additional information on 6-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid

Comprehensive Guide to 6-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1806837-79-5)

6-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1806837-79-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, has garnered attention for its potential in drug discovery and crop protection. In this article, we delve into its chemical properties, synthesis, applications, and market trends, addressing common queries such as "What is 6-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid used for?" and "How is CAS 1806837-79-5 synthesized?"

The molecular structure of 6-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid features a pyridine core substituted with an amino group at the 6-position, a cyano group at the 2-position, and a difluoromethyl group at the 3-position. The 4-position is occupied by an acetic acid moiety, enhancing its reactivity and solubility. This combination of functional groups makes it a versatile intermediate in organic synthesis. Researchers often search for "pyridine derivatives in drug development" or "fluorinated pyridine applications," highlighting the growing interest in such compounds.

One of the primary applications of 6-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid is in the pharmaceutical industry, where it serves as a building block for active pharmaceutical ingredients (APIs). Its difluoromethyl group is particularly valuable in medicinal chemistry, as fluorinated compounds often exhibit improved metabolic stability and bioavailability. Queries like "role of fluorinated pyridines in medicine" reflect the demand for such insights. Additionally, this compound is explored in agrochemicals for developing novel pesticides and herbicides, addressing global concerns about sustainable agriculture.

The synthesis of 6-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid typically involves multi-step reactions, starting from readily available pyridine precursors. Key steps include cyanation, difluoromethylation, and acetylation, often requiring careful optimization to achieve high yields. Researchers frequently ask, "How to synthesize CAS 1806837-79-5 efficiently?" or "What are the challenges in pyridine functionalization?" These questions underscore the technical intricacies involved in its production.

Market trends indicate a rising demand for 6-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid, driven by advancements in pharmaceutical and agrochemical research. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet research needs. Searches like "suppliers of CAS 1806837-79-5" or "buy 6-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid" highlight its commercial relevance. Furthermore, regulatory approvals for fluorinated compounds in various regions are shaping its market dynamics.

In conclusion, 6-Amino-2-cyano-3-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1806837-79-5) is a compound of growing importance in scientific and industrial applications. Its unique structure and functional groups make it a valuable tool for researchers addressing challenges in drug discovery and sustainable agriculture. By exploring its properties and applications, this article aims to answer common questions like "What are the uses of fluorinated pyridines?" and "Where to source high-quality CAS 1806837-79-5?" while providing a comprehensive resource for professionals in the field.